Cas no 31867-91-1 (4(1H)-Quinazolinone, 6,7-dimethyl-)

31867-91-1 structure
Product name:4(1H)-Quinazolinone, 6,7-dimethyl-
4(1H)-Quinazolinone, 6,7-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 4(1H)-Quinazolinone, 6,7-dimethyl-
- 31867-91-1
- SCHEMBL22962863
- 6,7-Dimethylquinazolin-4(3H)-one
- SCHEMBL8807100
-
- Inchi: InChI=1S/C10H10N2O/c1-6-3-8-9(4-7(6)2)11-5-12-10(8)13/h3-5H,1-2H3,(H,11,12,13)
- InChI Key: NENKSOAVCJYFRU-UHFFFAOYSA-N
- SMILES: CC1=CC2=C(C=C1C)N=CNC2=O
Computed Properties
- Exact Mass: 174.0794
- Monoisotopic Mass: 174.079312947g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 41.5Ų
Experimental Properties
- PSA: 41.46
4(1H)-Quinazolinone, 6,7-dimethyl- Related Literature
-
Shoba Narayan,Ashwini Rajagopalan,Jannampalli Shruthi Reddy RSC Adv., 2014,4, 1412-1420
-
Amanda Bongers,Berthorie Beauvoir,Nicholas Streja,Georg Northoff,Alison B. Flynn Chem. Educ. Res. Pract., 2020,21, 496-512
-
Shuaimin Lu,Di Wu,Zhengxian Lv,Zilin Chen,Lu Chen,Guang Chen,Lian Xia,Jinmao You,Yongning Wu RSC Adv., 2016,6, 103169-103177
-
Shuangshuang Wang,Tao Ding Nanoscale, 2018,10, 16293-16297
31867-91-1 (4(1H)-Quinazolinone, 6,7-dimethyl-) Related Products
- 90004-09-4(7-Aminoquinazolin-4(1H)-one)
- 135106-40-0(5-amino-1,4-dihydroquinazolin-4-one)
- 150454-06-1(4-Oxo-1,4-dihydroquinazoline-6-carboxamide)
- 83411-71-6(Bis(2,4,4-trimethylpentyl)phosphinic Acid)
- 1158204-13-7((Butan-2-yl)[(2,4-dichlorophenyl)methyl]amine hydrochloride)
- 126339-09-1(Peptide YY (PYY) (3-36), human (Synonyms: Peptide YY (3-36)))
- 2228224-35-7(1,1,1-trifluoro-3-(4-fluoro-3-methylphenyl)propan-2-one)
- 1803783-16-5(Ethyl 6-cyano-3-ethyl-2-(trifluoromethyl)benzoate)
- 2034500-68-8(N-{3-(furan-3-yl)pyrazin-2-ylmethyl}-2-(naphthalen-1-yl)acetamide)
- 2186640-06-0(4-Methyl-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-oxazole)
Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent

Hubei Tianan Hongtai Biotechnology Co.,Ltd
Gold Member
CN Supplier
Bulk

Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk

Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk

钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk
